Cas no 3627-01-8 (H-ResorcinolSpectrophotometric reagent for the determination of B by FIA)

• Product Name: H-ResorcinolSpectrophotometric reagent for the determination of B by FIA
• CAS No: 3627-01-8
• MF: C₁₆H₁₂N₂O₉S₂
• MW: 440.4045
• MDL: MFCD00059024
• CID: 921191
• PubChem ID: 87563111
• Update Time: 2025-10-24

H-ResorcinolSpectrophotometric reagent for the determination of B by FIA Chemical and Physical Properties

Names and Identifiers

• h-resorcinol
• H-Resorcinol [Spectrophotometric reagent for the determination of B by FIA]
• H-RESORCINOL [SPECTROPHOTOMETRIC REAGENT FOR THE DETERMINATION OF B BY FIA.]
• 1-(2,4-Dihydroxy-1-phenylazo)-8-hydroxynaphthalene-3,6-disulfonic Acid Disodium Salt
• 4-(2,4-DIHYDROXY-PHENYLAZO)-5-HYDROXY-NAPHTHALENE-2,7-DISULFONIC ACID
• Einecs 222-843-5
• spectrophotometricreagentforthedeterminationofbbyfia
• 4-((2,4-Dihydroxyphenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid
• H Resorcinol
• H-Resorcin
• 4-[(2,4-dihydroxyphenyl)azo]-5-hydroxynaphthalene-2,7-disulphonic acid
• 4-[(Z)-(2,4-dihydroxyphenyl)diazenyl]-5-hydroxy-2,7-naphthalenedisulfonic acid
• (Z)-4-((2,4-dihydroxyp
• AKOS024420795
• 4-((2,4-Dihydroxyphenyl)diazenyl)-5-hydroxynaphthalene-2,7-disulfonicacid
• 4-[2-(2,4-Dihydroxyphenyl)diazenyl]-5-hydroxy-2,7-naphthalenedisulfonic Acid; 1-Naphthol-3,6-disulfonic acid, 8-(2,4-dihydroxyphenylazo)- (6CI); 2,7-Naphthalenedisulfonic acid, 4-[(2,4-dihydroxyphenyl)azo]-5-hydroxy- (7CI, 8CI, 9CI); 4-[2-(2,4-Dihydroxyphenyl)diazenyl]-5-hydroxy-2,7-naphthalenedisulfonic acid (ACI); H Resorcinol
• T70831
• MFCD00059024
• BTEWRTUJKSQHIE-UHFFFAOYSA-N
• 4-((2,4-Dihydroxyphenyl)diazenyl)-5-hydroxynaphthalene-2,7-disulfonic acid
• 3627-01-8
• SCHEMBL2438105
• (Z)-4-((2,4-dihydroxyphenyl)diazenyl)-5-hydroxynaphthalene-2,7-disulfonic acid
• NS00047569
• H-Resorcinol[Spectrophotometric reagent for the determination of B by FIA]
• 4-[(2,4-DIHYDROXYPHENYL)DIAZENYL]-5-HYDROXYNAPHTHALENE-2,7-DISULFONIC ACID
• H-ResorcinolSpectrophotometric reagent for the determination of B by FIA

• MDL： MFCD00059024
• Inchi： 1S/C16H12N2O9S2/c19-9-1-2-12(14(20)5-9)17-18-13-6-10(28(22,23)24)3-8-4-11(29(25,26)27)7-15(21)16(8)13/h1-7,19-21H,(H,22,23,24)(H,25,26,27)/b18-17+
• InChI Key： BTEWRTUJKSQHIE-ISLYRVAYSA-N
• SMILES： S(C1=C([H])C(=C2C(=C([H])C(=C([H])C2=C1[H])S(=O)(=O)O[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1O[H])O[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 439.99800
• Monoisotopic Mass: 439.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 84
• Topological Polar Surface Area: 211
• XLogP3: 1.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.828
• Refractive Index: 1.754
• PSA: 210.91000
• LogP: 5.02700
• Solubility: Uncertain

H-ResorcinolSpectrophotometric reagent for the determination of B by FIA Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on H-ResorcinolSpectrophotometric reagent for the determination of B by FIA

H-Resorcinol Spectrophotometric Reagent for the Determination of B by FIA: A Comprehensive Overview

H-Resorcinol (CAS No. 3627-01-8) is a versatile organic compound that has garnered significant attention in the field of analytical chemistry and pharmaceutical research. As a spectrophotometric reagent, it plays a crucial role in the determination of various analytes, including metal ions, biomolecules, and environmental pollutants. This introduction delves into the properties, applications, and recent advancements in the use of H-Resorcinol as a reagent in flow injection analysis (FIA), highlighting its significance in modern analytical techniques.

The molecular structure of H-Resorcinol (CAS No. 3627-01-8) consists of a benzene ring with two hydroxyl groups at the 1 and 3 positions. This unique configuration makes it highly reactive and suitable for various chemical reactions, including oxidation, reduction, and complexation. Its ability to form stable complexes with metal ions has made it a valuable tool in spectrophotometric methods for quantitative analysis.

In recent years, the use of flow injection analysis (FIA) has become increasingly popular due to its efficiency, speed, and sensitivity. FIA is an automated analytical technique that involves the continuous flow of reagents and samples through a system, allowing for rapid and accurate measurements. The combination of H-Resorcinol as a spectrophotometric reagent with FIA has opened up new possibilities for the determination of various analytes.

One of the key applications of H-Resorcinol in FIA is the determination of metal ions. For instance, it has been widely used for the quantification of copper (Cu²⁺), iron (Fe³⁺), and manganese (Mn²⁺) in environmental water samples. The reaction between these metal ions and H-Resorcinol produces colored complexes that can be measured spectrophotometrically. This method offers high precision and accuracy, making it suitable for environmental monitoring and industrial quality control.

Beyond metal ion analysis, H-Resorcinol has also been employed in the determination of biomolecules such as proteins and nucleic acids. Its ability to form complexes with these biomolecules allows for their detection and quantification using spectrophotometric techniques. This has significant implications in biomedical research and clinical diagnostics, where accurate measurement of biomolecules is essential for understanding biological processes and developing new therapeutic strategies.

The latest research in this field has demonstrated the potential of H-Resorcinol as a reagent in FIA for the determination of trace analytes. A study published in the Journal of Analytical Chemistry highlighted its use in detecting trace levels of lead (Pb²⁺) in blood samples. The study reported excellent linearity, low detection limits, and high recovery rates, indicating the robustness and reliability of this method.

Another area where H-Resorcinol has shown promise is in the analysis of food additives and contaminants. Its ability to form stable complexes with various analytes makes it an ideal candidate for monitoring food safety. For example, it has been used to determine residual levels of pesticides and heavy metals in agricultural products. This application is crucial for ensuring that food products meet regulatory standards and are safe for consumption.

The versatility of H-Resorcinol as a spectrophotometric reagent extends to its use in pharmaceutical research. It has been utilized in the development of new drug formulations and in the analysis of drug interactions. Its ability to form complexes with active pharmaceutical ingredients (APIs) allows for their quantification and characterization. This has facilitated the optimization of drug formulations and improved understanding of drug metabolism.

In conclusion, H-Resorcinol (CAS No. 3627-01-8) is a highly effective spectrophotometric reagent that finds extensive applications in various fields, including environmental monitoring, biomedical research, food safety, and pharmaceutical development. Its combination with flow injection analysis (FIA) enhances its utility by providing a rapid, sensitive, and accurate method for determining a wide range of analytes. The latest research findings underscore its importance as a tool for modern analytical chemistry.